Cas no 141109-07-1 (Benzoic acid, 4-[(methoxycarbonyl)oxy]-, 4-(decyloxy)phenyl ester)

• Product Name: Benzoic acid, 4-[(methoxycarbonyl)oxy]-, 4-(decyloxy)phenyl ester
• CAS No: 141109-07-1
• MF: C₂₅H₃₂O₆
• MW: 428.517988204956
• CID: 2676847
• Update Time: 2023-08-07

Benzoic acid, 4-[(methoxycarbonyl)oxy]-, 4-(decyloxy)phenyl ester Chemical and Physical Properties

Names and Identifiers

• (4-decoxyphenyl) 4-methoxycarbonyloxybenzoate
• Benzoic acid, 4-[(methoxycarbonyl)oxy]-, 4-(decyloxy)phenyl ester
• 4-(DECYLOXY)PHENYL 4-[(METHOXYCARBONYL)OXY]BENZOATE

• Inchi： 1S/C25H32O6/c1-3-4-5-6-7-8-9-10-19-29-21-15-17-22(18-16-21)30-24(26)20-11-13-23(14-12-20)31-25(27)28-2/h11-18H,3-10,19H2,1-2H3
• InChI Key： GDMVNGWYEYYRFN-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OC(C1C=CC(=CC=1)OC(=O)OC)=O)CCCCCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 16
• Complexity: 492
• XLogP3: 8.1
• Topological Polar Surface Area: 71.1